1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C16H19N3O2/c1-4-14-17-16(21-18-14)12-8-15(20)19(9-12)13-7-10(2)5-6-11(13)3/h5-7,12H,4,8-9H2,1-3H3
• InChI Key: DOKDSIDPAZJKFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2CC(=O)N(C2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is not fully understood. It is believed to act on the GABAergic system, which is involved in the regulation of anxiety and mood. This compound has been shown to enhance the binding of GABA to its receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects
1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the activity of the HPA axis, which is involved in the regulation of stress and anxiety. This compound has also been shown to decrease the levels of pro-inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one in lab experiments is its ability to selectively modulate the GABAergic system. This compound has been shown to have a high affinity for GABA receptors, making it a useful tool for studying the role of this system in anxiety and mood disorders. One limitation of using this compound is its potential for off-target effects, which may confound the results of experiments.

Future Directions

There are a number of future directions for research on 1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one. One area of research is the development of more selective compounds that target specific subtypes of GABA receptors. Another area of research is the investigation of the long-term effects of this compound on the brain and behavior. Finally, this compound may have potential applications in the treatment of anxiety and mood disorders, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of 1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one involves the reaction of 2,5-dimethylphenylacetic acid with thionyl chloride to form 2,5-dimethylphenylacetyl chloride. This intermediate is then reacted with ethyl hydrazinecarboxylate to form 2,5-dimethylphenylhydrazinecarboxylate. The final step involves the reaction of 2,5-dimethylphenylhydrazinecarboxylate with ethyl 3-oxobutanoate to form 1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one.

Scientific Research Applications

1-(2,5-Dimethylphenyl)-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been studied for its potential applications in scientific research. This compound has been shown to have anticonvulsant, anxiolytic, and sedative effects in animal models. It has also been studied for its potential use in the treatment of depression and anxiety disorders.